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Compound of Interest

Compound Name:
1-(2-Methoxy-5-

nitrophenyl)piperazine

CAS No.: 58315-37-0

Cat. No.: B1608347

Get Quote

Executive Summary
Target Molecule: 1-(2-Methoxy-5-nitrophenyl)piperazine[1]

CAS Number: 58315-37-0[1]

Molecular Formula: C₁₁H₁₅N₃O₃ (MW: 237.26 g/mol )

Primary Methodology: Nucleophilic Aromatic Substitution (SNAr) of 2-chloro-5-nitroanisole

with piperazine.

Yield Expectation: 75–85% (Optimized)

Purity Target: >98% (HPLC)
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The strategic disconnection focuses on the C–N bond between the phenyl ring and the

piperazine nitrogen. The electron-withdrawing nitro group at the 5-position (relative to the

piperazine attachment at C1) activates the leaving group at the 1-position? Correction: In the

precursor 2-chloro-5-nitroanisole, the chlorine is at C2 and nitro at C5 relative to anisole

oxygen, but relative to the substitution site (Cl), the nitro group is para, providing the necessary

activation for SNAr.

Structural Logic:

Target: 1-(2-Methoxy-5-nitrophenyl)piperazine.[1]

Disconnection: Aryl-Nitrogen bond.

Synthons: Piperazine (Nucleophile) + 2-Chloro-5-nitroanisole (Electrophile).

Note: The chlorine atom in 2-chloro-5-nitroanisole is para to the nitro group, making it

highly susceptible to nucleophilic attack. The methoxy group is meta to the nitro group and

is therefore deactivated towards substitution, ensuring regioselectivity.
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Caption: Retrosynthetic disconnection showing the convergence of piperazine and the

activated aryl chloride.

Primary Synthetic Route: Nucleophilic Aromatic
Substitution (SNAr)
Reaction Mechanism
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The reaction proceeds via a Meisenheimer complex intermediate. The strong electron-

withdrawing nature of the nitro group at the para position stabilizes the negative charge

developed on the ring during the nucleophilic attack by piperazine.

Reaction Scheme:

Materials & Reagents
Reagent CAS Equiv.[2] Role

Critical
Attribute

2-Chloro-5-

nitroanisole
1009-36-5 1.0 Substrate

Purity >98%;

Free of 2-chloro-

4-nitro isomer

Piperazine 110-85-0 3.0–5.0 Nucleophile

Anhydrous;

Excess prevents

bis-arylation

Potassium

Carbonate
584-08-7 2.0 Base

Finely milled;

Scavenges HCl

DMSO (or DMF) 67-68-5 Solvent Solvent

Dry; High

dielectric

constant

promotes SNAr

Detailed Experimental Protocol
Step 1: Reaction Setup

Equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a reflux

condenser, and a nitrogen inlet.

Charge Piperazine (12.9 g, 150 mmol, 5.0 eq) and Potassium Carbonate (8.3 g, 60 mmol,

2.0 eq) into the flask.

Add DMSO (50 mL) and stir for 10 minutes at room temperature to create a uniform

suspension.
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Add 2-Chloro-5-nitroanisole (5.63 g, 30 mmol, 1.0 eq) in a single portion. Note: The reaction

is slightly exothermic.

Step 2: Reaction Execution

Heat the mixture to 90–100°C using an oil bath.

Maintain stirring at this temperature for 4–6 hours.

In-Process Control (IPC): Monitor by TLC (Ethyl Acetate/Hexane 1:1) or HPLC.[3][4] The

starting material (Rf ~0.7) should disappear, and a polar yellow product spot (Rf ~0.3) should

appear.[5][6]

Step 3: Workup

Cool the reaction mixture to room temperature.

Pour the mixture slowly into Ice-Water (200 mL) with vigorous stirring. The product may

precipitate as a yellow solid.

If solid forms: Filter, wash with water (3 x 50 mL) to remove excess piperazine and DMSO.

If oil forms: Extract with Ethyl Acetate (3 x 100 mL). Combine organic layers and wash with

Brine (2 x 100 mL) and Water (2 x 100 mL) to ensure removal of piperazine.

Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Step 4: Purification

Recrystallization: Dissolve the crude yellow solid in boiling Ethanol (or Isopropanol). Allow to

cool slowly to 4°C.

Filter the crystals and wash with cold ethanol.

Dry in a vacuum oven at 45°C for 12 hours.
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Bis-Arylation: If the dimer (N,N'-bis(2-methoxy-5-nitrophenyl)piperazine) is observed,

increase the piperazine equivalents to >5.0.

Darkening/Tars: Conduct the reaction under a strict nitrogen atmosphere to prevent oxidation

of the piperazine or nitro-aromatic intermediates.

Reaction Rate: If the reaction is sluggish, add a catalytic amount of KI (0.1 eq) or switch

solvent to NMP and increase temperature to 110°C.

Alternative Route: Cyclization (Not Recommended)
Use this route only if 2-chloro-5-nitroanisole is unavailable.

Precursors: 2-Methoxy-5-nitroaniline + Bis(2-chloroethyl)amine hydrochloride.

Conditions: Reflux in chlorobenzene or butanol for 12–24 hours.

Drawbacks:

Safety: Bis(2-chloroethyl)amine is a "nitrogen mustard" class blistering agent and potential

carcinogen.

Yield: Typically lower (40–60%) due to polymerization side reactions.

Purification: Difficult removal of unreacted aniline.

Characterization Data
The synthesized product must be validated against the following spectral signatures:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Expected Signal / Value Interpretation

Appearance Yellow crystalline solid Typical of nitro-anilines

Melting Point 130–132°C Indicates high purity

MS (ESI+) m/z = 238.1 [M+H]⁺ Confirms molecular weight

¹H NMR (CDCl₃)
δ 7.90 (dd, 1H), 7.75 (d, 1H),

6.90 (d, 1H)

Aromatic protons (ABX

system)

δ 3.95 (s, 3H) Methoxy group (-OCH₃)

δ 3.0–3.1 (m, 4H), 3.1–3.2 (m,

4H)
Piperazine ring protons

Process Flow Diagram
The following diagram illustrates the logical flow of the synthesis and purification process.
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Start: Raw Materials
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Caption: Step-by-step workflow for the synthesis and isolation of 1-(2-Methoxy-5-
nitrophenyl)piperazine.
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Safety & Hazards
2-Chloro-5-nitroanisole: Irritant. Potential sensitizer. Handle in a fume hood.

Piperazine: Corrosive solid. Respiratory sensitizer. Avoid dust inhalation.

Nitro Compounds: Although this specific derivative is stable, nitro compounds can be

energetic. Do not heat the crude residue to dryness at high temperatures (>150°C).

Waste Disposal: Aqueous waste will contain excess piperazine and DMSO; dispose of as

basic organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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